8-(4-chlorophenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• CAS RN: 886898-02-8
• Molecular Formula: C23H18ClN5O3
• Molecular Weight: 447.88
• IUPAC Name: 6-(4-chlorophenyl)-4-methyl-2-(2-oxopropyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H18ClN5O3/c1-14(30)12-28-21(31)19-20(26(2)23(28)32)25-22-27(19)13-18(15-6-4-3-5-7-15)29(22)17-10-8-16(24)9-11-17/h3-11,13H,12H2,1-2H3
• InChI Key: URNCPFPVLGKRJJ-UHFFFAOYSA-N
• SMILES: CC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)Cl)C5=CC=CC=C5)N(C1=O)C
• solubility: not available

Description

8-(4-chlorophenyl)-1-methyl-3-(2-oxopropyl)-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H18ClN5O3 and its molecular weight is 447.88. The purity is usually 95%.
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Scientific Research Applications

Study of Morbidity with Potential Exposure to Related Compounds

Research has explored the health outcomes associated with exposure to compounds that share some structural characteristics with the compound of interest. For instance, a study on vinclozolin, a compound with a dione functionality similar to the compound , examined the health effects on employees exposed to it over a period of one to thirteen years. The study found no evidence of health effects induced by vinclozolin, including hormonal responses and liver injury, which might be relevant when considering the safety profile of structurally related compounds (Zober et al., 1995).

Pharmacological Effects of Structurally Similar Compounds

Compounds with the imidazo purine structure have been explored for their pharmacological effects. For example, oxymetazoline, an imidazoline derivative, is widely used as a nasal decongestant and has been studied for its effects on nasal mucosal blood flow (Bende & Löth, 1986). Similarly, midazolam, another compound with an imidazo benzodiazepine structure, has been studied for its effects on sleep parameters in normal subjects, showing changes in sleep quality and duration (Krieger, Mangin & Kurtz, 1983). These studies could provide insights into the potential pharmacological applications of compounds with a similar structural framework.

Toxicological Studies

Investigations into the toxicological aspects of compounds with certain structural similarities have also been conducted. For example, a study on imidacloprid, a compound with an imidazo ring, examined a case of fatal intoxication, providing insights into the potential toxicological profiles of related compounds (Shadnia & Moghaddam, 2008).